N,N-dimethyl-2-({[3-(1-methyl-1H-pyrazol-4-yl)propanoyl]amino}methyl)-7,8-dihydro-4H-pyrazolo[1,5-a][1,4]diazepine-5(6H)-carboxamide

• IUPAC Name: N,N-dimethyl-2-[[3-(1-methylpyrazol-4-yl)propanoylamino]methyl]-4,6,7,8-tetrahydropyrazolo[1,5-a][1,4]diazepine-5-carboxamide
• InChI: InChI=1S/C18H27N7O2/c1-22(2)18(27)24-7-4-8-25-16(13-24)9-15(21-25)11-19-17(26)6-5-14-10-20-23(3)12-14/h9-10,12H,4-8,11,13H2,1-3H3,(H,19,26)
• InChI Key: CFCCGEFRCGZTIW-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C=N1)CCC(=O)NCC2=NN3CCCN(CC3=C2)C(=O)N(C)C
• Molecular Formula: C18H27N7O2
• Molecular Weight: 373.5 g/mol

Description

N,N-dimethyl-2-({[3-(1-methyl-1H-pyrazol-4-yl)propanoyl]amino}methyl)-7,8-dihydro-4H-pyrazolo[1,5-a][1,4]diazepine-5(6H)-carboxamide is a useful research compound. Its molecular formula is C18H27N7O2 and its molecular weight is 373.5 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 373.22262313 g/mol and the complexity rating of the compound is 530. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Synthetic Pathways and Chemical Transformations

Research has explored the synthesis and chemical transformations of related pyrazole carboxamide derivatives, highlighting methods for creating densely functionalized heterocyclic compounds. Studies detail the synthesis of 7-sulfanyl-5,6,7,8-tetrahydro-1H-pyrazolo[3,4-e][1,4]diazepin-4-ones from 5-amino-N-(2,2-dialkoxyethyl)pyrazole-4-carboxamides, showcasing the potential for generating complex molecules with therapeutic relevance (Bol’but, Kemskii, & Vovk, 2014). Another study describes the intramolecular cyclocondensation of similar compounds to yield 4-oxo-1,4,5,6,7,8-hexahydro-1H-pyrazolo[3,4-e][1,4]diazepine-7-carbonitriles, further processed into carboxamides and carboxylic acids, demonstrating versatile chemical transformations (Kemskii, Bol’but, Pirozhenko, & Vovk, 2014).

Biological Activity and Potential Applications

Significant efforts have been made to explore the biological activities of compounds structurally similar to N,N-dimethyl-2-({[3-(1-methyl-1H-pyrazol-4-yl)propanoyl]amino}methyl)-7,8-dihydro-4H-pyrazolo[1,5-a][1,4]diazepine-5(6H)-carboxamide. For instance, derivatives of benzo[b][1,6]naphthyridines, synthesized from 4-dimethylaminomethylene-6-methyl-4H-pyrano[4,3-b]quinoline-1,3-diones, exhibited potent cytotoxic activities against various cancer cell lines, highlighting the potential for therapeutic applications in oncology (Deady, Rodemann, Zhuang, Baguley, & Denny, 2003).

Mechanism of Action

The mechanism of action would depend on the specific biological or chemical context in which this compound is used. Pyrazole and imidazole derivatives are known to exhibit a wide range of biological activities, including antibacterial, antitumor, antidiabetic, and antiviral activities.